Cas no 838855-56-4 (Phenol, 4-(1-methyl-3H-benz[e]indazol-5-yl)-)

Phenol, 4-(1-methyl-3H-benz[e]indazol-5-yl)- structure
838855-56-4 structure
Product Name:Phenol, 4-(1-methyl-3H-benz[e]indazol-5-yl)-
CAS No:838855-56-4
MF:C18H14N2O
MW:274.316564083099
CID:1813967
PubChem ID:135991041
Update Time:2025-04-21

Phenol, 4-(1-methyl-3H-benz[e]indazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1-methyl-3H-benz[e]indazol-5-yl)-
    • 4-(1-methyl-3H-benzo[e]indazol-5-yl)phenol
    • DB-357306
    • SCHEMBL1057315
    • VOGVXTWDWOZSMD-UHFFFAOYSA-N
    • 838855-56-4
    • Inchi: 1S/C18H14N2O/c1-11-18-15-5-3-2-4-14(15)16(10-17(18)20-19-11)12-6-8-13(21)9-7-12/h2-10,21H,1H3,(H,19,20)
    • InChI Key: VOGVXTWDWOZSMD-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1=CC2C(=C(C)NN=2)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 274.110613074g/mol
  • Monoisotopic Mass: 274.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 48.9Ų
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